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Solubility & Recommended Formulations

The table below summarizes the key solubility data and in vitro/ in vivo formulation recipes from the search

results.

Application Solvent System
Concentration /
Dosage

Additional Notes

In Vitro (Stock
Solution)

DMSO [1] [2] 100 mg/mL
(215.62 mM) [1]

Sonication is recommended to achieve
full dissolution [1].

In Vivo
Administration

10% DMSO +
40% PEG300 +

5% Tween 80 +
45% Saline [1] [2]

4 mg/mL [1] Solvents should be added sequentially,
and the solution should be clarified

before moving to the next step. Heating
and/or sonication can be used if

necessary [1].

Biological Activity & Key Experimental Protocols

Afuresertib is a potent, ATP-competitive inhibitor of AKT kinase, with Kis of 0.08 nM, 2 nM, and 2.6 nM

for Akt1, Akt2, and Akt3, respectively [1] [2]. Here are detailed protocols for key experiments citing this

compound.
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Enzyme Assay (Proliferation/Growth Inhibition)

This protocol measures the growth inhibition of cancer cells by afuresertib.

Cell Plating: Plate cells (e.g., MPM cells) in 96-well plates at a density of 2.5 x 10³ cells per well and

incubate for 24 hours at 37°C [2].
Compound Treatment: Incubate cells for 72 hours in a medium containing afuresertib across a

range of concentrations (e.g., from 0.01 μM to 50 μM) [2].
Viability Measurement: Add MTT solution to each well and incubate for 4 hours. Subsequently, add

lysis buffer (10% SDS in 0.01 mol/L hydrogen chloride) and incubate overnight. Measure the
absorbance at 550 nm [2].

Data Analysis: Calculate EC₅₀ values from the inhibition curves using a 4- or 6-parameter fitting
algorithm [2].

Cell-based Assay (Apoptosis Analysis)

This protocol evaluates the induction of apoptosis by afuresertib using Annexin V (AxV) and Propidium

Iodide (PI) staining.

Cell Plating: Seed cells (e.g., ACC‐MESO‐4 and MSTO‐211H) in six-well plates at a density of 1 ×

10⁵ cells per well and incubate for 24 hours at 37°C [2].
Compound Treatment: Incubate the cells with the indicated concentrations of afuresertib [2].

Staining: After treatment, incubate the cells with AxV–FITC and PI (10 μg/mL) for 15 minutes at room
temperature [2].

Detection: Determine fluorescence intensities by performing FACS analysis with an instrument like a
FACSCantoII [2].

Animal Protocol (In Vivo Efficacy)

This describes the method used to assess the anti-tumor efficacy of afuresertib in mouse xenograft models.

Formulation: Dissolve afuresertib in 20% polyethylene glycol (PEG) 400 / 1% DMSO [2].

Administration: Administer orally to female athymic nude or SCID mice bearing tumors (e.g., BT474
or SKOV3 xenografts) at doses of 25, 50, or 100 mg/kg [2].

Dosing Schedule: The compound was typically administered daily for 21 days, and tumor growth
inhibition (TGI) was calculated [2].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s001600?utm_src=pdf-body
https://www.invivochem.com/afuresertib-hcl.html
https://www.smolecule.com/products/s001600?utm_src=pdf-body
https://www.invivochem.com/afuresertib-hcl.html
https://www.invivochem.com/afuresertib-hcl.html
https://www.invivochem.com/afuresertib-hcl.html
https://www.smolecule.com/products/s001600?utm_src=pdf-body
https://www.invivochem.com/afuresertib-hcl.html
https://www.smolecule.com/products/s001600?utm_src=pdf-body
https://www.invivochem.com/afuresertib-hcl.html
https://www.invivochem.com/afuresertib-hcl.html
https://www.invivochem.com/afuresertib-hcl.html
https://www.smolecule.com/products/s001600?utm_src=pdf-body
https://www.smolecule.com/products/s001600?utm_src=pdf-body
https://www.invivochem.com/afuresertib-hcl.html
https://www.invivochem.com/afuresertib-hcl.html
https://www.invivochem.com/afuresertib-hcl.html
https://www.smolecule.com/products/s001600?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanism of Action & Signaling Pathway

Afuresertib is an orally bioavailable inhibitor that binds to the ATP-binding site of AKT (protein kinase B),

a central node in the PI3K/AKT/mTOR signaling pathway [3]. This pathway is frequently dysregulated in

cancer, promoting cell survival, growth, and proliferation.

The following diagram illustrates the signaling pathway and where afuresertib acts:
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Troubleshooting Common Experimental Issues

Poor Solubility in DMSO: If you have difficulty dissolving afuresertib to make a 100 mg/mL stock

solution, ensure you are using high-quality, fresh DMSO and employ sonication as recommended
[1]. Avoid prolonged or excessive heating that could degrade the compound.

Precipitation in Aqueous Buffers: When diluting the DMSO stock into cell culture media, rapid
precipitation can occur. It is critical to ensure the final DMSO concentration is kept low (typically ≤0.1-

0.5%). Adding the stock dropwise while vortexing the media can help.
Instability in Culture Medium: For long-term cell treatment experiments, prepare fresh working

dilutions from the stock solution for each use. The stability of afuresertib in aqueous solutions or cell
culture media over time has not been explicitly detailed, so this precaution is advised.

Lack of Expected Biological Effect: If the desired cellular response (e.g., decreased
phosphorylation of AKT substrates like GSK-3β and FOXO, G1 phase arrest) is not observed, verify

the activity of your stock solution in a positive control cell line known to be sensitive to AKT inhibition
[2]. Also, confirm that your assay conditions (serum concentration, treatment duration) are

appropriate.
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To cite this document: Smolecule. [Afuresertib solubility stability issues]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b001600#afuresertib-solubility-stability-

issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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